4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,6-dimethylphenyl)butanamide

• Molecular Formula: C20H20ClN3O2
• Molecular Weight: 369.8 g/mol
• IUPAC Name: 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,6-dimethylphenyl)butanamide
• InChI: InChI=1S/C20H20ClN3O2/c1-13-5-3-6-14(2)19(13)22-17(25)7-4-8-18-23-20(24-26-18)15-9-11-16(21)12-10-15/h3,5-6,9-12H,4,7-8H2,1-2H3,(H,22,25)
• InChI Key: VNPRNPFPTIUZAL-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)C)NC(=O)CCCC2=NC(=NO2)C3=CC=C(C=C3)Cl

Description

4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,6-dimethylphenyl)butanamide is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound belongs to the family of oxadiazoles, which are known for their diverse biological activities.

Mechanism Of Action

The mechanism of action of 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,6-dimethylphenyl)butanamide is not fully understood. However, studies have shown that this compound acts on various molecular targets such as NF-κB, COX-2, and PPARγ. By inhibiting these targets, this compound can modulate various cellular pathways and processes, leading to its diverse biological activities.
Biochemical and Physiological Effects:
4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,6-dimethylphenyl)butanamide has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells, reduce inflammation, and protect neurons from oxidative stress. In vivo studies have shown that this compound can reduce tumor growth, inflammation, and improve cognitive function.

Advantages And Limitations For Lab Experiments

The advantages of using 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,6-dimethylphenyl)butanamide in lab experiments include its diverse biological activities, high purity, and yield. However, the limitations of using this compound include its limited solubility, potential toxicity, and lack of in vivo studies.

Future Directions

There are many future directions for the study of 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,6-dimethylphenyl)butanamide. One direction is to further investigate its mechanism of action and molecular targets. Another direction is to study its potential use in combination therapy with other drugs. Additionally, more in vivo studies are needed to determine its safety and efficacy in animal models. Finally, the development of new analogs of this compound may lead to the discovery of more potent and selective compounds for various scientific research applications.
Conclusion:
4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,6-dimethylphenyl)butanamide is a synthetic compound that has shown promising results in various fields of scientific research. Its diverse biological activities, high purity, and yield make it a valuable compound for further study. However, more research is needed to fully understand its mechanism of action, safety, and efficacy in animal models. The future directions for the study of this compound are vast, and the development of new analogs may lead to the discovery of more potent and selective compounds for various scientific research applications.

Synthesis Methods

The synthesis of 4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,6-dimethylphenyl)butanamide involves the reaction of 4-chlorobenzohydrazide with ethyl acetoacetate in the presence of sodium ethoxide. The resulting product is then reacted with 2,6-dimethylaniline and butyric anhydride to obtain the final compound. This method has been optimized to yield high purity and yield of the compound.

Scientific Research Applications

4-[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]-N-(2,6-dimethylphenyl)butanamide has been studied extensively for its potential use in scientific research. This compound has shown promising results in various fields of research such as cancer, inflammation, and neurodegenerative diseases. In cancer research, this compound has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, this compound has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines. In neurodegenerative disease research, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation.